Cas no 1040377-18-1 (2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol)

• Product Name: 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol
• CAS No: 1040377-18-1
• MF: C₁₃H₂₃BN₂O₃
• MW: 266.144323587418
• MDL: MFCD22571853
• CID: 1140171
• PubChem ID: 59231698
• Update Time: 2025-07-02

2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]propan-1-ol
• (1-(1-HYDROXY-2-METHYLPROPAN-2-YL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol
• 1H-Pyrazole-1-ethanol, β,β-diMethyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl-
• 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propan-1-ol
• 1H-Pyrazole-1-ethanol, beta,beta-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl-
• PB15578
• 1H-PYRAZOLE-1-ETHANOL, BETA,BETA-DIMETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABORO
• DB-104706
• AKOS025290411
• 1H-Pyrazole-1-ethanol,
• 1H-PYRAZOLE-1-ETHANOL, BETA,BETA-DIMETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• 1040377-18-1
• SY098187
• SCHEMBL13412137
• CS-0051878
• A896299
• 2-methyl-2-(4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl)propan-1-ol
• MFCD22571853
• DTXSID301131887
• 1-(1-Hydroxy-2-methyl-2-propyl)pyrazole-4-boronic Acid Pinacol Ester
• A-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl-
• A,
• AS-34752
• I(2),I(2)-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-ethanol
• 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-boronic acid pinacol ester

• MDL： MFCD22571853
• Inchi： 1S/C13H23BN2O3/c1-11(2,9-17)16-8-10(7-15-16)14-18-12(3,4)13(5,6)19-14/h7-8,17H,9H2,1-6H3
• InChI Key： FOKQLUKEGWVIDM-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)C(C)(C)CO)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 266.1801728g/mol
• Monoisotopic Mass: 266.1801728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol

Introduction to 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol and Its Significance in Modern Chemical Research

The compound with the CAS no. 1040377-18-1, identified as 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical innovation. This compound, featuring a unique structural motif combining a pyrazole ring with a tetramethylborate ester moiety, has garnered attention for its potential applications in synthetic chemistry and drug development. The pyrazole core is a well-known pharmacophore, widely recognized for its presence in numerous bioactive molecules, while the boronate ester functionality provides a versatile handle for further chemical manipulation.

In recent years, the development of efficient cross-coupling reactions has been instrumental in advancing synthetic methodologies, particularly in the context of drug discovery. The tetramethyl-1,3,2-dioxaborolan unit in this compound serves as an excellent substrate for palladium-catalyzed Suzuki-Miyaura coupling reactions, enabling the construction of complex molecular architectures with high precision. This capability is particularly valuable in medicinal chemistry, where rapid and scalable synthesis of novel heterocyclic compounds is often required.

The significance of this compound is further underscored by its potential role in the synthesis of bioactive pyrazole derivatives. Pyrazoles have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. By incorporating a methyl-substituted propanol group and a boronate ester moiety, this molecule offers a scaffold that can be readily modified to explore structure-activity relationships (SAR). Such modifications are crucial for optimizing drug candidates and improving their pharmacokinetic profiles.

Recent advancements in boronate ester chemistry have highlighted their utility as protecting groups for boronic acids in cross-coupling reactions. The stability and reactivity of tetramethylborate esters make them particularly attractive for applications in flow chemistry and automated synthesis platforms. This aligns with the growing trend toward greener and more sustainable synthetic methods, where minimizing waste and maximizing efficiency are key priorities. The use of such boronate esters can also facilitate the integration of these compounds into continuous flow systems, which are increasingly being adopted in both academic and industrial settings.

The compound’s structural features also make it a promising candidate for exploring new synthetic pathways. For instance, the presence of both a pyrazole ring and a boronate ester allows for sequential functionalization via transition-metal catalysis. This dual functionality can be exploited to construct polycyclic systems or to introduce diverse substituents at specific positions within the molecule. Such strategies are essential for developing novel therapeutic agents with tailored biological properties.

In the context of drug discovery, this compound exemplifies the importance of interdisciplinary collaboration between organic chemists and biologists. The ability to rapidly synthesize and modify complex molecules like 2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol is critical for identifying lead compounds that can be further optimized through medicinal chemistry approaches. High-throughput screening (HTS) techniques combined with computational modeling have become indispensable tools in this process, allowing researchers to rapidly assess the biological activity of large libraries of compounds.

The boronate ester functionality also opens up possibilities for exploring bioconjugation strategies, where this compound can serve as a linker between two pharmacophores or as a site for further derivatization. Such strategies are increasingly relevant in the development of biologics and conjugated drug candidates that combine small-molecule drugs with targeting moieties or imaging agents. The versatility of this scaffold makes it an attractive platform for exploring innovative therapeutic modalities.

From a mechanistic standpoint, understanding the reactivity of tetramethylborate esters has been a subject of intense research interest. Recent studies have shed light on the role of ligand design and reaction conditions in modulating the efficiency of cross-coupling reactions involving these esters. These insights are not only relevant for optimizing synthetic protocols but also for developing new catalytic systems that can be applied to other challenging transformations.

The broader implications of this work extend beyond pharmaceutical applications. The development of novel synthetic methodologies often has far-reaching consequences for other areas of chemistry, such as materials science and agrochemicals. For instance, similar boronate ester-containing compounds have been explored as precursors to functional polymers or as intermediates in crop protection agents. This underscores the versatility of such molecular building blocks and their potential impact across multiple scientific disciplines.

In conclusion,2-methyl-2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propan-1-ol represents a significant advancement in synthetic chemistry with broad implications for drug discovery and materials science. Its unique structural features—combining a bioactive pyrazole core with a versatile boronate ester moiety—make it an invaluable tool for researchers seeking to develop novel therapeutic agents or explore new synthetic pathways. As our understanding of molecular reactivity continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of chemical innovation.